Cas no 1788783-87-8 (N-[2-(2-Furanyl)-2-methoxyethyl]benzenepropanamide)

• Product Name: N-[2-(2-Furanyl)-2-methoxyethyl]benzenepropanamide
• CAS No: 1788783-87-8
• MF: C₁₆H₁₉NO₃
• MW: 273.326964616776
• CID: 5366970
• PubChem ID: 76149918
• Update Time: 2025-06-26

N-[2-(2-Furanyl)-2-methoxyethyl]benzenepropanamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(2-Furanyl)-2-methoxyethyl]benzenepropanamide
• AKOS024568425
• 1788783-87-8
• N-(2-(furan-2-yl)-2-methoxyethyl)-3-phenylpropanamide
• F6451-3182
• N-[2-(furan-2-yl)-2-methoxyethyl]-3-phenylpropanamide

• Inchi： 1S/C16H19NO3/c1-19-15(14-8-5-11-20-14)12-17-16(18)10-9-13-6-3-2-4-7-13/h2-8,11,15H,9-10,12H2,1H3,(H,17,18)
• InChI Key： AVJBXXNYFWOPIE-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC=CO1)CNC(CCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 273.13649347g/mol
• Monoisotopic Mass: 273.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 51.5Ų

Additional information on N-[2-(2-Furanyl)-2-methoxyethyl]benzenepropanamide

Comprehensive Overview of N-[2-(2-Furanyl)-2-methoxyethyl]benzenepropanamide (CAS No. 1788783-87-8)

N-[2-(2-Furanyl)-2-methoxyethyl]benzenepropanamide, identified by its CAS number 1788783-87-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a furanyl ring, a methoxyethyl group, and a benzenepropanamide backbone, making it a subject of interest for its potential applications in drug discovery and development. Researchers are particularly intrigued by its possible role in modulating biological pathways, which aligns with current trends in precision medicine and targeted therapy.

The compound's synthetic versatility and structural complexity have made it a focal point in modern organic chemistry. Its furanyl moiety is known to contribute to enhanced binding affinity in certain enzymatic interactions, a property highly sought after in the design of small-molecule inhibitors. This characteristic has led to its exploration in areas such as neurodegenerative disease research and metabolic disorder studies, topics frequently searched in academic and pharmaceutical circles. The integration of methoxyethyl and benzenepropanamide groups further expands its potential utility, offering researchers a scaffold for developing novel therapeutic agents.

In the context of green chemistry and sustainable synthesis, N-[2-(2-Furanyl)-2-methoxyethyl]benzenepropanamide presents opportunities for eco-friendly production methods. Recent advancements in catalytic processes and biocatalysis have enabled more efficient routes to its synthesis, addressing growing concerns about environmental impact in chemical manufacturing. This aligns with the increasing demand for sustainable pharmaceuticals, a topic dominating discussions in both scientific literature and industry forums.

The compound's physicochemical properties, including its solubility profile and stability under physiological conditions, make it particularly interesting for formulation scientists. These characteristics are crucial for addressing current challenges in drug delivery systems, especially in developing oral bioavailability enhancements—a frequent search topic among pharmaceutical professionals. The benzenepropanamide core structure provides a balance between lipophilicity and hydrogen bonding capacity, factors essential for optimizing ADME (Absorption, Distribution, Metabolism, and Excretion) properties.

From a computational chemistry perspective, CAS 1788783-87-8 serves as an excellent case study for molecular docking simulations and QSAR (Quantitative Structure-Activity Relationship) modeling. These computational approaches, which are increasingly popular in drug design research, leverage the compound's distinct structural features to predict potential biological activities. The integration of AI-driven drug discovery tools with such specialized compounds represents a cutting-edge intersection of chemistry and technology, responding to the growing interest in digital transformation within the life sciences sector.

Quality control and analytical characterization of N-[2-(2-Furanyl)-2-methoxyethyl]benzenepropanamide involve advanced techniques such as HPLC-MS and NMR spectroscopy. These methods ensure the compound's purity and structural integrity, critical factors for research applications. The analytical data generated also contributes to the growing body of chemical metadata, supporting the development of more sophisticated cheminformatics databases—an area of increasing importance in pharmaceutical R&D.

As the scientific community continues to explore structure-activity relationships in medicinal chemistry, compounds like N-[2-(2-Furanyl)-2-methoxyethyl]benzenepropanamide provide valuable insights. Its unique combination of aromatic and heterocyclic components offers a template for designing molecules with improved target selectivity and reduced off-target effects—key considerations in contemporary drug safety assessments. These aspects resonate with current discussions about personalized medicine and the need for more specific therapeutic interventions.

The commercial availability of CAS 1788783-87-8 through specialty chemical suppliers has facilitated its adoption in various research programs. Documentation typically includes comprehensive spectral data and certificates of analysis, meeting the stringent requirements of academic laboratories and pharmaceutical companies alike. This accessibility supports the compound's growing role in high-throughput screening initiatives and medicinal chemistry optimization projects.

Looking ahead, N-[2-(2-Furanyl)-2-methoxyethyl]benzenepropanamide may find applications beyond its current research scope. The continuous evolution of chemical biology techniques and proteomics platforms could reveal new biological targets for this compound class. Furthermore, its structural features may inspire the development of new chemical entities with improved pharmacological profiles, addressing unmet medical needs in various therapeutic areas—a subject of perpetual interest in both scientific and general health discussions.